Cas no 37810-29-0 (4-Cyano-2-methylbutanoic acid)
4-Cyano-2-methylbutanoic acid structure
Product Name:4-Cyano-2-methylbutanoic acid
CAS No:37810-29-0
MF:C6H9NO2
MW:127.141161680222
CID:2824734
Update Time:2023-08-07
4-Cyano-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Cyano-2-methylbutanoic acid
- 2-methyl-4-cyanobutyric acid
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- Inchi: 1S/C6H9NO2/c1-5(6(8)9)3-2-4-7/h5H,2-3H2,1H3,(H,8,9)
- InChI Key: REJFSMLCTZUOJC-UHFFFAOYSA-N
- SMILES: OC(C(C)CCC#N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 144
- XLogP3: 0.3
- Topological Polar Surface Area: 61.1
4-Cyano-2-methylbutanoic acid Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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